5-bromo-3-methoxypyridine-2-carboxamide
Overview
Description
“5-bromo-3-methoxypyridine-2-carboxamide” is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound . It has a bromine atom at the 5th position and a methoxy group at the 3rd position of the pyridine ring . The carboxamide group is attached at the 2nd position .
Molecular Structure Analysis
The molecular formula of “5-bromo-3-methoxypyridine-2-carboxamide” is C7H6BrNO2 . The structure includes a pyridine ring with a bromine atom at the 5th position, a methoxy group (-OCH3) at the 3rd position, and a carboxamide group (-CONH2) at the 2nd position .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-3-methoxypyridine-2-carboxamide can be achieved through a two-step process involving bromination and amidation reactions.", "Starting Materials": [ "3-methoxypyridine-2-carboxylic acid", "Phosphorus tribromide", "Sodium hydroxide", "Ammonium chloride", "Acetone", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 3-methoxypyridine-2-carboxylic acid", "In a round-bottom flask, add 3-methoxypyridine-2-carboxylic acid (1.0 g) and phosphorus tribromide (1.5 mL). Stir the mixture at room temperature for 2 hours.", "Add acetone (10 mL) to the reaction mixture and stir for an additional 30 minutes.", "Pour the reaction mixture into ice-cold water (50 mL) and extract with diethyl ether (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 5-bromo-3-methoxypyridine-2-carboxylic acid.", "Step 2: Amidation of 5-bromo-3-methoxypyridine-2-carboxylic acid", "In a round-bottom flask, add 5-bromo-3-methoxypyridine-2-carboxylic acid (1.0 g), ammonium chloride (1.2 g), and sodium hydroxide (1.2 g) in water (20 mL).", "Stir the mixture at room temperature for 2 hours.", "Extract the product with diethyl ether (3 x 20 mL), dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain 5-bromo-3-methoxypyridine-2-carboxamide." ] } | |
CAS RN |
2624132-29-0 |
Product Name |
5-bromo-3-methoxypyridine-2-carboxamide |
Molecular Formula |
C7H7BrN2O2 |
Molecular Weight |
231 |
Purity |
95 |
Origin of Product |
United States |
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